Cas no 142214-04-8 (Tetrakis(triphenylacetato)dirhodium(II) Dichloromethane Adduct)

• Product Name: Tetrakis(triphenylacetato)dirhodium(II) Dichloromethane Adduct
• CAS No: 142214-04-8
• MF: C₆₀H₄₅O₆Rh
• MW: 964.901219129562
• MDL: MFCD15071082
• CID: 101196
• PubChem ID: 87577303
• Update Time: 2025-08-05

Tetrakis(triphenylacetato)dirhodium(II) Dichloromethane Adduct Chemical and Physical Properties

Names and Identifiers

• Rhodium, tetrakis[m-(a,a-diphenylbenzeneacetato-kO:kO')]di-, (Rh-Rh)
• Rhodiumtriphenylacetate
• Tetrakis(triphenylacetato)dirhodium(II) Dichloromethane Adduct
• Rhodium(II) Bis(triphenylacetate) Dimer Dichloromethane Adduct
• Dirhodium(II) Tetrakis(triphenylacetate) Dichloromethane Adduct
• Rhodium(II) triphenylacetate dimer as complex with dichloromethane
• Rh2(TPA)4
• Rh2(triphenylacetate)4
• Rh2(TPA)4 Dichloromethane Adduct
• Rhodium triphenyl acetate
• rhodium(3+);2,2,2-triphenylacetate
• rhodium triphenylacetate
• LJIVYHNRWSWCRU-UHFFFAOYSA-K
• rhodium(III) 2,2,2-triphenylacetate
• Tetrakis(triphenylacetato)dirhodium(II)DichloromethaneAdduct
• Rhodium, tetrakis[mu-(alpha,alpha-diphenylbenzeneacetato-kappaO:kappaO')]di-, (Rh-Rh)
• Rhodium(II) triphenylacetate dimer
• AKOS016012073
• 142214-04-8
• RHODIUM(3+) TRITRIPHENYLACETATE

• MDL： MFCD15071082
• Inchi： 1S/3C20H16O2.Rh/c3*21-19(22)20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18;/h3*1-15H,(H,21,22);/q;;;+3/p-3
• InChI Key： LJIVYHNRWSWCRU-UHFFFAOYSA-K
• SMILES： [Rh+3].[O-]C(C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O.[O-]C(C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O.[O-]C(C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 964.22700
• Monoisotopic Mass: 964.22711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 67
• Rotatable Bond Count: 9
• Complexity: 307
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120

Experimental Properties

• Melting Point: 260-263 °C
• PSA: 120.39000
• LogP: 8.31270

Tetrakis(triphenylacetato)dirhodium(II) Dichloromethane Adduct Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 40
• Safety Instruction： 23-24/25-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on Tetrakis(triphenylacetato)dirhodium(II) Dichloromethane Adduct

Introduction to Tetrakis(triphenylacetato)dirhodium(II) Dichloromethane Adduct (CAS No. 142214-04-8)

Tetrakis(triphenylacetato)dirhodium(II) Dichloromethane Adduct, a compound with the chemical formula [Rh(C₂₀H₁₅O₂)₄]·[RhCl₂]·CH₂Cl₂, is a sophisticated organometallic complex that has garnered significant attention in the field of catalysis and pharmaceutical chemistry. This compound, identified by its CAS number CAS NO. 142214-04-8, is particularly renowned for its role as a homogeneous catalyst in various organic transformations. The intricate structure of this complex, featuring four triphenylacetate ligands coordinated to a dirhodium(II) core, makes it an exceptionally versatile tool in synthetic chemistry.

The Tetrakis(triphenylacetato)dirhodium(II) Dichloromethane Adduct is widely utilized in cross-coupling reactions, such as the Heck reaction and the Suzuki-Miyaura coupling, where it serves as an efficient catalyst to facilitate the formation of carbon-carbon bonds. These reactions are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The dichloromethane adduct form of the compound enhances its solubility in common organic solvents, making it more accessible for industrial applications.

In recent years, there has been a surge in research focusing on the development of sustainable and environmentally friendly catalysts. The Tetrakis(triphenylacetato)dirhodium(II) Dichloromethane Adduct has emerged as a promising candidate in this context due to its high catalytic efficiency and relatively low toxicity compared to other transition metal catalysts. Studies have demonstrated its effectiveness in promoting reactions under mild conditions, thereby reducing energy consumption and minimizing waste generation.

The compound's unique properties have also been explored in the field of pharmaceutical research. For instance, organometallic complexes like this one have shown potential in the development of novel therapeutic agents. Researchers have investigated its ability to interact with biological targets, which could lead to the discovery of new drugs with improved efficacy and reduced side effects. The stability and reactivity of the Tetrakis(triphenylacetato)dirhodium(II) Dichloromethane Adduct make it an ideal candidate for such explorations.

Advances in computational chemistry have further enhanced our understanding of the mechanisms underlying the catalytic activity of this complex. Molecular modeling studies have provided insights into how the ligands and metal center interact with substrates, optimizing reaction pathways. These computational insights are crucial for designing more effective catalysts and for fine-tuning reaction conditions to maximize yield and selectivity.

The industrial application of the Tetrakis(triphenylacetato)dirhodium(II) Dichloromethane Adduct extends beyond pharmaceuticals into other sectors such as materials science and polymer chemistry. Its ability to catalyze polymerization reactions has led to the development of novel materials with tailored properties. These materials find applications in various industries, including electronics, coatings, and textiles.

In conclusion, the Tetrakis(triphenylacetato)dirhodium(II) Dichloromethane Adduct (CAS NO. 142214-04-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as a catalyst in organic synthesis, its potential in pharmaceutical development, and its contributions to materials science underscore its importance in modern chemistry. As research continues to uncover new applications and refine existing ones, this compound is poised to remain at the forefront of chemical innovation.